Cas no 1262410-89-8 (4-cyanothiane-4-carboxylic acid)

• Product Name: 4-cyanothiane-4-carboxylic acid
• CAS No: 1262410-89-8
• MF: C₇H₉NO₂S
• MW: 171.216860532761
• CID: 4583946
• Update Time: 2025-06-14

4-cyanothiane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-cyanothiane-4-carboxylic acid
• 2H-Thiopyran-4-carboxylic acid, 4-cyanotetrahydro-

• Inchi： 1S/C7H9NO2S/c8-5-7(6(9)10)1-3-11-4-2-7/h1-4H2,(H,9,10)
• InChI Key： ZOMSHEQZYDAITR-UHFFFAOYSA-N
• SMILES： C1SCCC(C#N)(C(O)=O)C1

Additional information on 4-cyanothiane-4-carboxylic acid

Comprehensive Overview of 4-Cyanothiane-4-carboxylic Acid (CAS No. 1262410-89-8): Properties, Applications, and Industry Insights

4-Cyanothiane-4-carboxylic acid (CAS No. 1262410-89-8) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a thiane ring substituted with a cyano group and a carboxylic acid at the 4-position, making it a versatile intermediate for synthesizing bioactive molecules. Researchers increasingly focus on its potential in drug discovery, particularly for targeting enzyme inhibition and modulating metabolic pathways.

Recent studies highlight the compound’s relevance in green chemistry applications, aligning with global trends toward sustainable synthesis. Its polar functional groups enhance water solubility, addressing formulation challenges in API development—a topic frequently searched in pharma forums and AI-driven molecular design platforms. The cyanothiane scaffold also shows promise in crop protection agents, responding to growing demand for eco-friendly agrochemicals.

The synthesis of 4-cyanothiane-4-carboxylic acid typically involves ring-closure reactions followed by selective oxidation, with yields optimized through microwave-assisted techniques—a hot topic in process chemistry discussions. Analytical characterization via NMR and HPLC-MS confirms its high purity (>98%), a critical parameter for regulatory compliance in GMP manufacturing. These aspects make it a frequent subject in patent literature, particularly for heterocyclic compound innovations.

From a commercial perspective, suppliers list this compound under building blocks for medicinal chemistry, with pricing influenced by scale-up feasibility—a key concern for CDMOs. Its stability under ambient storage conditions (recommended: 2-8°C in inert atmosphere) reduces logistical complexities, a factor often queried in chemical procurement databases. The carboxylic acid moiety enables further derivatization through amide coupling or esterification, expanding its utility in combinatorial libraries.

Emerging applications include its use as a ligand in catalysis, where the sulfur heteroatom coordinates with transition metals—an area gaining attention in asymmetric synthesis research. Computational chemists also model its electronic properties to predict reactivity, integrating machine learning approaches for molecular property prediction. These interdisciplinary connections position CAS 1262410-89-8 at the intersection of traditional organic chemistry and digital chemistry tools.

Regulatory-wise, the compound falls under standard REACH compliance requirements, with no reported ecotoxicity concerns in current ESG reports. This aligns with industry shifts toward benign-by-design chemicals, a trending search term in corporate sustainability circles. Its low bioaccumulation potential further enhances its profile for industrial applications requiring environmental risk assessments.

For analytical laboratories, 4-cyanothiane-4-carboxylic acid serves as a reference standard in method development, particularly for HPLC method optimization queries common in analytical chemistry communities. The UV chromophore (λ_max ~210 nm) allows sensitive detection, while its fragmentation pattern in mass spectrometry provides diagnostic peaks for structural confirmation—information highly sought in spectral interpretation forums.

Future research directions may explore its bioconjugation potential for proteolysis-targeting chimeras (PROTACs), a cutting-edge area in degrader technologies. The compound’s balanced lipophilicity (calculated LogP ~0.9) makes it attractive for blood-brain barrier penetration studies, frequently discussed in CNS drug development webinars. Such specialized applications reinforce its status as a high-value chemical entity in modern life science research.